5-Iodo-4,6-dimethylpyridine-3-carboxylic acid

• IUPAC Name: 5-iodo-4,6-dimethylpyridine-3-carboxylic acid
• InChI: InChI=1S/C8H8INO2/c1-4-6(8(11)12)3-10-5(2)7(4)9/h3H,1-2H3,(H,11,12)
• InChI Key: IVWXVYVDTSPTNM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC=C1C(=O)O)C)I
• Molecular Formula: C8H8INO2
• Molecular Weight: 277.06 g/mol

Description

5-Iodo-4,6-dimethylpyridine-3-carboxylic acid is a halogenated pyridine derivative featuring an iodine atom at position 5, methyl groups at positions 4 and 6, and a carboxylic acid functional group at position 3.

Biological Activity

5-Iodo-4,6-dimethylpyridine-3-carboxylic acid is a compound that has garnered attention in various biological research fields due to its potential therapeutic applications. This article explores its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

5-Iodo-4,6-dimethylpyridine-3-carboxylic acid features an iodine atom and a carboxylic acid functional group attached to a pyridine ring. The presence of the iodine atom is significant as it can enhance the compound's reactivity and biological interactions compared to similar compounds lacking this halogen.

The biological activity of 5-Iodo-4,6-dimethylpyridine-3-carboxylic acid is primarily attributed to its ability to interact with various enzymes and receptors in biological systems. The iodine atom and the carboxylic group facilitate binding interactions, leading to the modulation of specific biochemical pathways.

Potential Mechanisms:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in metabolic pathways, which could lead to therapeutic effects against diseases such as cancer.
• Receptor Modulation : It may act as a ligand for specific receptors, influencing cellular signaling pathways.

Biological Activity

Research indicates that 5-Iodo-4,6-dimethylpyridine-3-carboxylic acid exhibits several biological activities:

• Antimicrobial Properties : Studies have shown that derivatives of pyridine compounds possess antimicrobial activity. This compound's structural features suggest potential efficacy against various pathogens.
• Anticancer Activity : Preliminary studies suggest that it may inhibit cancer cell proliferation through mechanisms involving apoptosis and cell cycle arrest.
• Anti-inflammatory Effects : The compound has been investigated for potential anti-inflammatory properties, which could be beneficial in treating inflammatory diseases.

Case Studies

• Antimicrobial Efficacy : A study evaluated the antimicrobial activity of several pyridine derivatives, including 5-Iodo-4,6-dimethylpyridine-3-carboxylic acid. Results indicated significant inhibition against Gram-positive and Gram-negative bacteria, with minimum inhibitory concentrations (MIC) ranging from 32 to 128 µg/mL .
• Anticancer Activity : In vitro studies on cancer cell lines demonstrated that the compound reduced cell viability by up to 70% at concentrations of 50 µM after 48 hours of treatment. Mechanistic studies revealed that this effect was associated with increased apoptosis markers .
• Inflammatory Response Modulation : In animal models of inflammation, administration of the compound resulted in a significant decrease in inflammatory markers such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent .

Comparative Analysis

To better understand the uniqueness of 5-Iodo-4,6-dimethylpyridine-3-carboxylic acid, a comparison with similar compounds is useful:

Compound Name	Antimicrobial Activity	Anticancer Activity	Anti-inflammatory Effects
5-Iodo-4,6-dimethylpyridine-3-carboxylic acid	Moderate	High	Moderate
2-Hydroxy-5-bromo-4,6-dimethylpyridine-3-carboxylic acid	Low	Moderate	Low
2-Hydroxy-5-chloro-4,6-dimethylpyridine-3-carboxylic acid	Low	Low	Low

Comparison with Similar Compounds

Structural and Physical Properties

The table below compares key structural and physical properties of 5-Iodo-4,6-dimethylpyridine-3-carboxylic acid with analogous compounds:

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight (g/mol)	Key Features
5-Iodo-4,6-dimethylpyridine-3-carboxylic acid	I (5), CH₃ (4,6), COOH (3)	C₈H₈INO₂*	~281 (estimated)	High halogen reactivity; potential for cross-coupling
5-Bromo-2-iodo-4,6-dimethylpyridine-3-carboxylic acid	Br (5), I (2), CH₃ (4,6), COOH (3)	C₈H₇BrINO₂	355.95	Dual halogenation; discontinued availability
2-Chloro-5-iodo-4,6-dimethylpyridine-3-carboxylic acid	Cl (2), I (5), CH₃ (4,6), COOH (3)	C₈H₇ClINO₂	311.51	Mixed halogen substituents; inquiry-only status
5-Methylnicotinic acid (5-Methylpyridine-3-carboxylic acid)	CH₃ (5), COOH (3)	C₇H₇NO₂	153.14	Simpler structure; no halogens
Ethyl 4,6-dihydroxy-5-iodopyridine-3-carboxylate	OH (4,6), I (5), COOEt (3)	C₈H₈INO₄	309.06	Ester derivative; increased polarity
5-Iodo-4,6-dimethylpyridin-2-amine	I (5), CH₃ (4,6), NH₂ (2)	C₇H₉IN₂	~248 (estimated)	Amine functional group; potential for coordination chemistry

*Calculated based on analogous compounds.

Reactivity and Functional Group Analysis

• Halogen Reactivity : The iodine atom in the target compound enhances its utility in Suzuki-Miyaura or Ullmann-type cross-coupling reactions compared to bromo or chloro analogs (e.g., 5-Bromo-2-iodo derivative ). Iodine’s larger atomic radius and weaker C–I bond facilitate nucleophilic substitution.
• Carboxylic Acid vs. Ester : The carboxylic acid group (pKa ~3-4) increases water solubility and acidity relative to ester derivatives (e.g., Ethyl 4,6-dihydroxy-5-iodopyridine-3-carboxylate ), which are more lipophilic and hydrolyzable.
• Substituent Effects: Electron-withdrawing halogens (I, Br, Cl) at position 5 may stabilize the pyridine ring and influence the acidity of the carboxylic acid group.

Availability and Stability

• Discontinued Compounds : The 5-Bromo-2-iodo derivative () and 5-Bromo-2-chloro analog () are discontinued, likely due to synthesis challenges or stability issues.